(Imidazo[1,2-a]pyridin-6-ylmethylene)malononitrile

• IUPAC Name: 2-(imidazo[1,2-a]pyridin-6-ylmethylidene)propanedinitrile
• InChI: InChI=1S/C11H6N4/c12-6-10(7-13)5-9-1-2-11-14-3-4-15(11)8-9/h1-5,8H
• InChI Key: RIDHOWAWADYGGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CN2C=C1C=C(C#N)C#N
• Molecular Formula: C11H6N4
• Molecular Weight: 194.19 g/mol

Description

Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds. They have been attracting substantial interest due to their potential pharmaceutical applications. The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions. A series of new 6-(imidazo[1,2-a]pyridin-6-yl)quinazoline derivatives were designed, synthesized, and characterized by 1H NMR, 13C NMR, and HRMS spectra analyses.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines is considered as privileged structures because of their occurrence in many natural products.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of imidazo[1,2-a]pyridines include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Scientific Research Applications

Synthesis and Chemical Properties

The compound has been used in the synthesis of Imidazo[1,2-a]pyridines, a class of heterocyclic compounds, through a microwave-assisted three-component domino reaction. This method, characterized by high chemo- and regioselectivity, offers a rapid and efficient route to these compounds, which are valuable in various chemical and pharmaceutical applications (Li et al., 2013).

Applications in Medicinal Chemistry

Imidazo[1,2-a]pyridine derivatives, synthesized using this compound, have shown a wide range of biological activities, including anticancer, antimycobacterial, antileishmanial, anticonvulsant, and antimicrobial properties. This "drug prejudice" scaffold has been included in several marketed pharmaceuticals, highlighting its significance in medicinal chemistry and the development of novel therapeutic agents (Deep et al., 2016).

Development of Fluorescent Probes

Derivatives of Imidazo[1,2-a]pyridin-6-ylmethylene)malononitrile have been explored for the development of new heterocyclic dyes with potential applications as fluorescent probes. These probes have shown efficacy in detecting mercury ions, demonstrating their utility in environmental monitoring and analytical chemistry (Shao et al., 2011).

Green Synthetic Approaches

The emphasis on environmentally friendly synthetic methods has led to the exploration of green approaches for the synthesis of Imidazo[1,2-a]pyridines, where this compound plays a key role. These methods aim to reduce the use of toxic substances and improve reaction efficiency, underscoring the importance of sustainable practices in chemical synthesis (Patel et al., 2023).

Future Directions

The future directions in the field of imidazo[1,2-a]pyridines research could involve the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core aiming to improve the ecological impact of the classical schemes. This could provoke scientists to search environmentally benign synthetic strategies as much as possible.

Mechanism of Action

Target of Action

• The compound’s primary targets are not explicitly mentioned in the literature I found. However, imidazopyridine derivatives are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . These compounds often interact with specific proteins or enzymes involved in cellular processes.

Mode of Action

• Further investigation of related compounds revealed that imidazo[1,2-a]pyridines inhibit microtubule polymerization by binding to the colchicine site. This inhibition results in cell cycle arrest (specifically in the G2/M phase), reduced cell migration, and apoptosis of cancer cells .